2-Bromo-4,5,6,7-tetrahydrobenzo[d]thiazole-7-carboxylic acid

• Molecular Formula: C8H8BrNO2S
• Molecular Weight: 262.13 g/mol
• IUPAC Name: 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazole-7-carboxylic acid
• InChI: InChI=1S/C8H8BrNO2S/c9-8-10-5-3-1-2-4(7(11)12)6(5)13-8/h4H,1-3H2,(H,11,12)
• InChI Key: NCHJEZGIJMTCPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)N=C(S2)Br)C(=O)O

Description

2-Bromo-4,5,6,7-tetrahydrobenzo[d]thiazole-7-carboxylic acid is a useful research compound. Its molecular formula is C8H8BrNO2S and its molecular weight is 262.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of methyl 2-bromo-4,5,6,7-tetrahydrobenzo[d]thiazole-7-carboxylate (150 mg, 0.54 mmol) and LiOH.H2O (34 mg, 0.81 mmol) in THF/MeOH/H2O (5 mL, 3:1:1) was stirred at RT for 90 min. The mixture was diluted with H2O and extracted with DCM. The aq. layer was acidified to pH=3 and extracted with DCM. The comb. org. layers were washed with brine, dried over MgSO4, and conc. in vacuo.